Cas no 1261911-67-4 (4-(2-Fluoro-5-methylphenyl)phenol)

• Product Name: 4-(2-Fluoro-5-methylphenyl)phenol
• CAS No: 1261911-67-4
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• MDL: MFCD18312801
• CID: 2762968
• PubChem ID: 53218519
• Update Time: 2025-06-09

4-(2-Fluoro-5-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-methyl-[1,1'-biphenyl]-4-ol
• 1261911-67-4
• CS-0209147
• 2'-Fluoro-5'-methyl[1,1'-biphenyl]-4-ol
• 4-(2-FLUORO-5-METHYLPHENYL)PHENOL
• BS-30485
• DTXSID50683443
• MFCD18312801
• AKOS017557627
• 4-(2-Fluoro-5-methylphenyl)phenol

• MDL： MFCD18312801
• Inchi： 1S/C13H11FO/c1-9-2-7-13(14)12(8-9)10-3-5-11(15)6-4-10/h2-8,15H,1H3
• InChI Key： ILIAEZGUTJKNIB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 202.079393132Da
• Monoisotopic Mass: 202.079393132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-Fluoro-5-methylphenyl)phenol

Comprehensive Guide to 4-(2-Fluoro-5-methylphenyl)phenol (CAS No. 1261911-67-4): Properties, Applications, and Industry Insights

4-(2-Fluoro-5-methylphenyl)phenol (CAS No. 1261911-67-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated phenolic derivative exhibits unique structural features, combining a fluorine-substituted aromatic ring with a hydroxyl functional group, making it valuable for designing advanced molecular architectures. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of fluorinated compounds in modern therapeutics.

The compound's CAS number 1261911-67-4 serves as a crucial identifier in chemical databases, ensuring precise tracking across global supply chains. With molecular formula C₁₃H₁₁FO and molecular weight 202.23 g/mol, this fluorophenol derivative demonstrates moderate polarity, influencing its solubility profile and reactivity patterns. Recent studies highlight its utility in cross-coupling reactions, where the fluorine atom acts as both a directing group and a potential leaving group in transition metal-catalyzed transformations.

In the context of current green chemistry trends, 4-(2-Fluoro-5-methylphenyl)phenol presents opportunities for developing more sustainable synthetic routes. The pharmaceutical industry shows growing interest in such fluorinated intermediates due to their ability to modulate drug properties like metabolic stability and membrane permeability. Analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound's purity and structural integrity.

The thermal stability of CAS 1261911-67-4 makes it suitable for various high-temperature applications in material science. Researchers are exploring its incorporation into polymeric materials and liquid crystal displays, where the fluorine substitution can influence material properties. The compound's melting point and boiling point characteristics are carefully documented in technical datasheets to guide industrial applications.

From a regulatory compliance perspective, proper handling of 4-(2-Fluoro-5-methylphenyl)phenol requires understanding its material safety data sheet (MSDS) information. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be followed when working with this chemical. The compound's storage conditions typically recommend protection from light and moisture to maintain stability.

Emerging applications in agrochemical research demonstrate the versatility of this fluorinated phenol. Its structural motifs appear in developing new crop protection agents with improved environmental profiles. The 2-fluoro-5-methyl substitution pattern offers unique spatial and electronic properties that can enhance biological activity while maintaining favorable environmental fate characteristics.

Supply chain professionals note increasing demand for CAS 1261911-67-4 from contract research organizations and custom synthesis providers. The global market for such fine chemicals reflects broader trends in precision medicine and functional materials development. Quality control protocols emphasize rigorous testing for isomeric purity and residual solvents to meet pharmaceutical-grade standards.

Recent patent literature reveals innovative uses of 4-(2-Fluoro-5-methylphenyl)phenol in organic electronics and photovoltaic materials. The compound's electron-withdrawing characteristics make it valuable for designing charge transport materials in next-generation devices. These applications align with global pushes toward renewable energy technologies and energy-efficient displays.

For researchers sourcing this material, understanding the synthetic routes to 1261911-67-4 helps in planning cost-effective projects. Common preparation methods involve palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. The choice of synthetic pathway impacts the compound's overall yield and production scalability, critical factors for industrial applications.

The future outlook for 4-(2-Fluoro-5-methylphenyl)phenol appears promising as fluorine chemistry continues to expand across multiple disciplines. Ongoing research into its structure-activity relationships may uncover new applications in medicinal chemistry and material design. As analytical techniques become more sophisticated, previously unrecognized properties of this compound may emerge, further enhancing its scientific and commercial value.